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Compound of Interest

Compound Name: 2,6-Dimethylphenyl isocyanate

Cat. No.: B127852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 2,6-
Dimethylphenyl isocyanate (CAS No. 28556-81-2), also known as 2,6-xylyl isocyanate. The
information is compiled from various Safety Data Sheets (SDS) and toxicological guidelines to
ensure a thorough understanding of the hazards, handling, and emergency procedures

associated with this compound.

Chemical and Physical Properties

2,6-Dimethylphenyl isocyanate is a colorless to light yellow liquid with a pungent odor.[1] It is
sensitive to moisture and combustible.[1] The following table summarizes its key physical and
chemical properties.
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Property Value Reference(s)
Molecular Formula CoHsNO [1]

Molecular Weight 147.18 g/mol [1]
Appearance Colorless to light orange to

yellow clear liquid

Odor Pungent [1]
Boiling Point 71-72°C/159.8 - 168.6 °F [1]
Flash Point 86 °C / 186.8 °F (closed cup) [1]
Density 1.057 g/mL at 25 °C

Refractive Index n20/D 1.5356

Solubility in water Insoluble, reacts with water [2][3]
Storage Temperature 2-8°C

Toxicological Data

2,6-Dimethylphenyl isocyanate is classified as toxic and hazardous. While specific oral and
inhalation toxicity data (LD50/LC50) are not readily available in the reviewed literature, it is
classified as harmful or toxic if swallowed, in contact with skin, or if inhaled.[4] It is also known
to cause skin and eye irritation and may cause respiratory irritation and sensitization.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.sigmaaldrich.com/KR/ko/sds/aldrich/372986
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/372986
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/372986
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/372986
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/372986
https://m.chemicalbook.com/CASEN_28556-81-2.htm
https://uwwapps.uww.edu/apps/riskmanagement/msds/phenyl_isocyanate-_99p_acros_organics_n.v._12.3.03.pdf
https://www.benchchem.com/product/b127852?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Xylyl-isocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Endpoint

Species Route

Value

Classificati Reference(s

on )

Acute Toxicity

Rabbit Dermal

LD50: >
9,400 mg/kg

Not classified

as acutely

toxic by

dermal route

based on this  [1]
value, but

other sources
indicate

harm.

Acute Toxicity

- Oral

Data not

available

Toxic if
swallowed /

. [4]
Harmful if

swallowed

Acute Toxicity

- Inhalation

Data not

available

Toxic if
inhaled /
Harmful if

inhaled

Skin
Corrosion/Irrit

ation

- Dermal

Causes skin

irritation

Serious Eye
Damage/Irrita

tion

- Ocular

Causes
serious eye [4]

irritation

Respiratory

Sensitization

- Inhalation

May cause
allergy or
asthma
symptoms or
breathing
difficulties if

inhaled
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) May cause

Skin ]
e Dermal an allergic [1]
Sensitization ] ]
skin reaction

Specific
Target Organ May cause
Toxicity - Inhalation respiratory
(Single irritation
Exposure)

Carcinogenici

ty

Suspected of
causing [1]

cancer

Experimental Protocols

The toxicological data presented are typically determined using standardized experimental
protocols, such as those developed by the Organisation for Economic Co-operation and
Development (OECD). These guidelines ensure the quality and reproducibility of the data.
Below are brief descriptions of the relevant OECD guidelines for the toxicological endpoints of
2,6-Dimethylphenyl isocyanate.
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Test

OECD Guideline

Brief Description of
Methodology

Acute Oral Toxicity

OECD 423 (Acute Toxic Class
Method)

A stepwise procedure where a
small number of animals are
dosed at defined levels. The
outcome (mortality or survival)
determines the next dose
level, allowing for classification
of the substance's toxicity with
a reduced number of animals
compared to classical

methods.

Acute Dermal Toxicity

OECD 402

The test substance is applied
to the clipped, intact skin of
experimental animals (usually
rabbits or rats) for 24 hours.
The animals are observed for
signs of toxicity and mortality

over a 14-day period.

Acute Inhalation Toxicity

OECD 403

Animals are exposed to the
test substance (as a gas,
vapor, or aerosol) in an
inhalation chamber for a
defined period (typically 4
hours). Observations for
toxicity and mortality are
conducted for at least 14 days

post-exposure.

Acute Dermal

Irritation/Corrosion

OECD 404

A small amount of the
substance is applied to a patch
of skin on a test animal
(usually a rabbit). The skin is
observed for signs of erythema

(redness) and edema
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(swelling) at specific intervals

after patch removal.

Acute Eye Irritation/Corrosion OECD 405

A single dose of the substance
is applied to the eye of an
experimental animal (usually a
rabbit). The eye is examined
for lesions of the cornea, iris,
and conjunctiva at specific time

points.

OECD 406 (Guinea Pig

Skin Sensitization .
Maximization Test)

This test assesses the
potential of a substance to
cause skin sensitization. It
involves an induction phase
(intradermal injection and
topical application) followed by
a challenge phase (topical
application) to determine if an

allergic reaction develops.

Hazard Identification and Safety Procedures

The following diagrams illustrate the logical workflows for hazard identification, personal

protective equipment (PPE) selection, and emergency procedures when working with 2,6-

Dimethylphenyl isocyanate.
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Hazard Identification

Health Hazards
Physical Hazards - Acute TOXlCle (Oral, Der'ma'l, Inhalation) [3, 4] .
- Combustible liquid [3] - Skin & Eye Irritation [3, 4] Environmental Hazards
_ Explosive air/vapor mix?ures ossible [1] - Respiratory & Skin Sensitization [1, 6] - Not classified based on available data [1]
p p p - STOT (respiratory irritation) [3, 6]

- Suspected Carcinogen [1]

Precautionary| Measures *
Handling Storage
- Use in a chemical fume hood [1] - Keep refrigerated (2-8°C) [6]
- Avoid contact with skin, eyes, and clothing [1] - Tightly closed container [1]
- Keep away from ignition sources [1] - Moisture sensitive [1]

Click to download full resolution via product page

Hazard Identification and Precautionary Measures.

Routes of Exposure

| Inhalation

Eye Contact |

‘ Skin Contact
T T

f f
Personal Protective Equipment (PPE) Selecuu#

Hand Protection
- Wear appropriate protective gloves (e.g., nitrile rubber)

Body Protection

Respiratory Protection
- Wear appropriate protective clothing to prevent skin exposure

- Use a NIOSH-approved respirator with appropriate cartridges (e.g., type ABEK) [6]

Eye/Face Protection
- Wear chemical safety goggles and/or a face shield [6]

Click to download full resolution via product page

PPE Selection Based on Exposure Routes.

Emergency Procedures
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In the event of an emergency involving 2,6-Dimethylphenyl isocyanate, the following
procedures should be followed.

First Aid Measures

First Aid Procedures

Inhalation Skin Contact Eye Contact Ingestion
- Move to fresh air - Remove contaminated clothing - Rinse immediately with plenty of water for at least 15 minutes - Rinse mouth
- Keep at rest - Wash with plenty of soap and water - Remove contact lenses if present and easy to do - Do NOT induce vomiting
- Immediately call a POISON CENTER or doctor [1] - Get medical advice if irritation occurs [1] - Get medical advice if irritation persists [1] - Immediately call a POISON CENTER or doctor [1]

Click to download full resolution via product page

First Aid Measures for Exposure.

Firefighting Measures

2,6-Dimethylphenyl isocyanate is a combustible liquid and can form explosive mixtures with
air.[1]

» Suitable Extinguishing Media: Dry sand, carbon dioxide (COz2), or powder.[1] Do not use
water or foam.[1] Water mist may be used to cool closed containers.[1]

» Specific Hazards: Containers may explode when heated.[1] Thermal decomposition can
release irritating and toxic gases and vapors, including carbon monoxide, carbon dioxide,
and nitrogen oxides.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures
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Evacuate personnel to safe areas

i

Ensure adequate ventilation

i

Remove all sources of ignition

i

Wear appropriate PPE

i

Contain spill with inert absorbent material (e.g., sand, vermiculite)

i

Collect absorbed material into a suitable, closed container for disposal

i

Clean the spill area

i

Dispose of as hazardous waste

Spill Response Complete

Click to download full resolution via product page

Logical Workflow for Spill Response.
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Handling and Storage

e Handling: Use only in a chemical fume hood.[1] Avoid breathing mist, vapors, or spray.[1] Do
not get in eyes, on skin, or on clothing.[1] Keep away from open flames, hot surfaces, and
sources of ignition.[1]

o Storage: Keep refrigerated.[1] Keep containers tightly closed in a dry, cool, and well-
ventilated place.[1] This material is moisture-sensitive.[1]

Stability and Reactivity

Reactivity: None known based on available information.[1]

e Chemical Stability: Moisture sensitive.[1]
» Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[1]
¢ Incompatible Materials: Acids, strong bases, alcohols, amines, and oxidizing agents.[1]

e Hazardous Decomposition Products: Carbon monoxide (CO), carbon dioxide (COz), and
nitrogen oxides (NOx).[1]

This guide is intended to provide detailed safety information for 2,6-Dimethylphenyl
isocyanate for use by trained professionals. Always refer to the most current Safety Data
Sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 2,6-
Dimethylphenyl Isocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127852#2-6-dimethylphenyl-isocyanate-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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